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For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for laboratory personnel

handling materials containing SARS-CoV-2, the virus responsible for COVID-19. The following

procedural guidance is based on recommendations from the Centers for Disease Control and

Prevention (CDC) and the Occupational Safety and Health Administration (OSHA) to ensure a

safe laboratory environment.

Risk Assessment and Biosafety Levels
A site-specific and activity-specific risk assessment is mandatory before any work with SARS-

CoV-2 begins.[1][2][3][4] The designated Biosafety Level (BSL) and required precautions

depend on the procedures being performed.
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Biosafety Level Permitted Activities

BSL-2

Handling of routine diagnostic specimens (e.g.,

serum, blood, sputum) using Standard

Precautions.[5][6] This includes pathologic

examination of inactivated tissues and nucleic

acid extraction.[6]

BSL-2 (Enhanced)

Procedures with a potential to generate

infectious droplets or aerosols, such as

vortexing or sonication, should be performed in

a BSL-2 laboratory with additional precautions.

[2][7] This is often referred to as "BSL-2+" or

"BSL-2 enhanced".[7]

BSL-3

Required for activities involving virus isolation,

cell culture, and initial characterization of viral

agents.[2][4][5][6] Any work with high

concentrations of the virus or that involves

aerosol-generating procedures should be

conducted at this level.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to mitigate the risk of exposure. All laboratory

personnel must be trained on the proper donning, doffing, and disposal of PPE.[7][8]
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PPE Component BSL-2 Recommendations
BSL-2 (Enhanced) and
BSL-3 Recommendations

Lab Coat/Gown
A dedicated lab coat or gown

is required.[2]

A solid-front gown with knit or

grip cuffs is necessary.[6] A

disposable splash-resistant

apron may be worn over an

open-front lab coat.[7]

Gloves

Disposable, non-sterile gloves

are required. Nitrile gloves are

often preferred for their

flexibility.[6][8]

Double gloves that extend over

the sleeve of the lab coat or

gown are required.[6][7]

Eye/Face Protection

Eye protection (e.g., safety

glasses with side shields,

goggles) is mandatory.[2]

A face shield that covers the

front and sides of the face or

goggles should be worn.[9]

Respiratory Protection

A surgical mask may be

recommended based on the

risk assessment.[2][7]

A NIOSH-certified N95

respirator or a higher level of

respiratory protection (e.g.,

powered air-purifying respirator

- PAPR) is required, especially

for aerosol-generating

procedures.[2][6][7]

Operational Procedures and Handling
Adherence to strict operational protocols is essential to prevent contamination and exposure.

Specimen Handling:

All specimens should be treated as potentially infectious.[1][4]

Timely communication between clinical and laboratory staff is crucial to ensure proper

handling of incoming specimens.[1][4]

Specimens should be appropriately labeled.[4]
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Engineering Controls:

Procedures with the potential to generate aerosols must be conducted within a certified

Class II Biosafety Cabinet (BSC).[2][6][9]

For BSL-3 laboratories, a two-door entry system and negative-pressure, single-pass air

handling are required.[2]

Centrifugation of potentially infectious materials should be performed using sealed centrifuge

rotors or safety cups, which should be loaded and unloaded within a BSC.[2][6]

Work Practices:

Follow Standard Precautions, which include hand hygiene and the use of PPE.[1][4]

Minimize the use of sharps. If their use is unavoidable, handle them with extreme care.

Decontaminate work surfaces and equipment with EPA-registered disinfectants effective

against SARS-CoV-2.[1][4] Follow the manufacturer's instructions for dilution, contact time,

and safe handling.[1]

Disposal Plan
All waste generated from the handling of SARS-CoV-2 materials must be managed as

infectious waste.

Decontamination: All potentially infectious materials and waste must be decontaminated

before disposal. Autoclaving is a common and effective method.

Packaging: Waste should be placed in leak-proof, labeled containers.

Regulations: Follow all local, state, and federal regulations for the disposal of biohazardous

waste.

Experimental Workflow for Handling SARS-CoV-2
Samples
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Caption: Workflow for handling SARS-CoV-2 samples in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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